Cas no 1782539-37-0 (3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine)
3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1825202
- 3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine
- 1782539-37-0
- 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine
-
- Inchi: 1S/C11H16N2O2/c1-14-9-6-12-7-10(15-2)11(9)8-4-3-5-13-8/h6-8,13H,3-5H2,1-2H3
- InChI Key: KBGSJKPKAABPBU-UHFFFAOYSA-N
- SMILES: O(C)C1C=NC=C(C=1C1CCCN1)OC
Computed Properties
- Exact Mass: 208.121177757g/mol
- Monoisotopic Mass: 208.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 189
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 43.4Ų
3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825202-0.05g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 0.05g |
$888.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-0.1g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 0.1g |
$930.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-0.25g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 0.25g |
$972.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-0.5g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 0.5g |
$1014.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-1.0g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 1g |
$1057.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-2.5g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 2.5g |
$2071.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-5.0g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 5g |
$3065.0 | 2023-05-26 | ||
| Enamine | EN300-1825202-10.0g |
3,5-dimethoxy-4-(pyrrolidin-2-yl)pyridine |
1782539-37-0 | 10g |
$4545.0 | 2023-05-26 |
3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine Related Literature
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine
Recent Advances in the Study of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0)
In recent years, the compound 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolidine-pyridine hybrid structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.
One of the key advancements in the study of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine is its improved synthetic methodology. Recent publications have reported optimized routes for its preparation, emphasizing higher yields and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that reduces side reactions and enhances scalability. This development is particularly significant for industrial applications, where consistent and cost-effective production is crucial.
Pharmacologically, 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine has demonstrated notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro and in vivo studies suggest its potential in treating neurological disorders such as Parkinson's disease and depression. A recent preclinical trial highlighted its ability to cross the blood-brain barrier efficiently, a critical factor for central nervous system (CNS) therapeutics. However, further research is needed to elucidate its long-term safety profile and efficacy in human subjects.
In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters revealed its inhibitory effects on key inflammatory markers, positioning it as a candidate for autoimmune disease therapy. Concurrently, its structural analogs are being explored to enhance selectivity and reduce off-target effects, a common challenge in drug design.
Despite these promising findings, challenges remain in the clinical translation of 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine. Issues such as metabolic stability, pharmacokinetics, and potential drug-drug interactions require thorough investigation. Collaborative efforts between academia and industry are essential to address these hurdles and accelerate the compound's progression from bench to bedside.
In conclusion, 3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine (CAS: 1782539-37-0) represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted applications, making it a compound of high interest in the chemical biology and pharmaceutical communities. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical utility.
1782539-37-0 (3,5-Dimethoxy-4-(pyrrolidin-2-yl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)